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Compound of Interest

Compound Name: Furoyl-leucine

Cat. No.: B10760654 Get Quote

An In-Depth Technical Guide to N-(2-furoyl)-L-
leucine
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-furoyl)-L-leucine is a derivative of the essential amino acid L-leucine, where the amino

group is acylated with a 2-furoyl group. This modification can alter the parent molecule's

physical, chemical, and biological properties, making it a compound of interest for various

scientific applications. This technical guide provides a comprehensive overview of the known

physical and chemical properties, experimental protocols for its synthesis and analysis, and a

discussion of its potential biological activities.

Physical and Chemical Properties
While specific experimentally determined physical properties for N-(2-furoyl)-L-leucine are not

widely available in the literature, a combination of computed data and experimental values for

related compounds can provide valuable insights.

Table 1: Physical and Chemical Properties of N-(2-furoyl)-L-leucine and Related Compounds
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Property
N-(2-furoyl)-L-
leucine (Computed)

L-Leucine
(Experimental)

N-(2-furoyl)glycine
(Experimental)

Molecular Formula C₁₁H₁₅NO₄[1] C₆H₁₃NO₂[2] C₇H₇NO₄[3]

Molecular Weight 225.24 g/mol [1] 131.17 g/mol [2] 169.13 g/mol [3]

Melting Point Not available
293 °C (decomposes)

[2]
163 - 165 °C[3]

Boiling Point Not available
Sublimes at 145-148

°C[2]
Not available

Solubility

Sparingly soluble in

aqueous buffers.

Soluble in organic

solvents like ethanol,

DMSO, and

dimethylformamide.

Soluble in water

(24.26 g/L at 25 °C),

dilute acids, and

bases.[2][4] Sparingly

soluble in ethanol.[2]

31.7 mg/mL in

water[3]

XLogP3 1.9[1] -1.5[2] -0.1[3]

Topological Polar

Surface Area
79.5 Å²[1] 63.3 Å²[2] 79.5 Å²[3]

Appearance
Crystalline solid

(predicted)

White crystalline

powder[2]
Solid[3]

Experimental Protocols
Synthesis of N-(2-furoyl)-L-leucine
A common method for the synthesis of N-acyl amino acids is the Schotten-Baumann reaction.

[5][6][7][8] This involves the acylation of an amino acid with an acid chloride under basic

conditions. The following is a generalized protocol for the synthesis of N-(2-furoyl)-L-leucine.

Workflow for the Synthesis of N-(2-furoyl)-L-leucine

Caption: A generalized workflow for the synthesis of N-(2-furoyl)-L-leucine via the Schotten-

Baumann reaction.
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Detailed Methodology:

Dissolution of L-Leucine: Dissolve L-leucine in an aqueous solution of a base, such as

sodium hydroxide, in a reaction vessel. The base deprotonates the amino group, making it a

more potent nucleophile.

Addition of Acylating Agent: Slowly add 2-furoyl chloride, dissolved in a water-immiscible

organic solvent (e.g., diethyl ether or dichloromethane), to the stirred aqueous solution of L-

leucine. The reaction is typically carried out at a low temperature (e.g., 0-5 °C) to control the

exothermic reaction and minimize side reactions.

Reaction: Allow the mixture to stir vigorously for a set period. The reaction occurs at the

interface of the two phases. The base in the aqueous phase neutralizes the hydrochloric acid

that is formed as a byproduct.

Work-up: After the reaction is complete, separate the aqueous and organic layers. Acidify the

aqueous layer with a dilute acid, such as hydrochloric acid, to protonate the carboxylate

group of the product, causing it to precipitate.

Isolation and Purification: Collect the precipitate by filtration and wash it with cold water to

remove any remaining salts. The crude product can be further purified by recrystallization

from a suitable solvent system, such as ethanol-water.

Analytical Methods
High-Performance Liquid Chromatography (HPLC)

HPLC is a standard technique for the analysis of amino acids and their derivatives. For N-(2-

furoyl)-L-leucine, a reversed-phase HPLC method would be suitable.

Table 2: Example HPLC Method Parameters for Amino Acid Derivative Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition

Column
C18 reversed-phase column (e.g., 4.6 x 150

mm, 5 µm)

Mobile Phase A
Aqueous buffer (e.g., 20 mM sodium acetate,

pH 7.2)

Mobile Phase B Acetonitrile or Methanol

Gradient

A gradient elution is typically used, starting with

a high percentage of mobile phase A and

gradually increasing the percentage of mobile

phase B.

Flow Rate 1.0 mL/min

Detection
UV detector at a wavelength where the furoyl

group absorbs (e.g., ~254 nm).

Injection Volume 10-20 µL

Mass Spectrometry (MS)

Mass spectrometry can be used for the identification and characterization of N-(2-furoyl)-L-

leucine. Electrospray ionization (ESI) is a suitable ionization technique for this type of molecule.

The expected mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺ would be

approximately 226.1074.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental NMR data for N-(2-furoyl)-L-leucine is not readily available, predicted

chemical shifts can be estimated based on the structures of L-leucine and 2-furoic acid.

¹H NMR: Expect signals for the furoyl ring protons, the alpha-proton of the leucine moiety,

the beta and gamma protons, and the diastereotopic methyl protons of the isobutyl group.

¹³C NMR: Expect signals for the carbonyl carbons of the furoyl and carboxylic acid groups,

the carbons of the furan ring, and the carbons of the leucine side chain.
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Biological Activity and Signaling Pathways
The biological activity of N-(2-furoyl)-L-leucine has not been extensively studied. However,

based on its constituent parts, some potential activities can be inferred.

L-Leucine and the mTOR Signaling Pathway

L-leucine is well-known to be a potent activator of the mammalian target of rapamycin (mTOR)

signaling pathway, which is a central regulator of cell growth, proliferation, and protein

synthesis.[9][10] The activation of mTOR by leucine is a key mechanism by which this amino

acid promotes muscle protein synthesis.

Hypothesized Mechanism of Action for N-(2-furoyl)-L-leucine

It is plausible that N-(2-furoyl)-L-leucine, after potential enzymatic hydrolysis to release L-

leucine, could activate the mTOR pathway. The furoyl group may influence the molecule's cell

permeability and metabolic stability, potentially modulating the delivery and availability of L-

leucine to its intracellular targets.

Diagram of the L-Leucine Mediated mTORC1 Signaling Pathway

Caption: L-Leucine activates the mTORC1 signaling pathway, leading to increased protein

synthesis and cell growth.

Conclusion
N-(2-furoyl)-L-leucine is a compound with potential for further investigation in various scientific

fields. While a comprehensive experimental dataset for its properties is still emerging, this

guide provides a foundational understanding based on available data and established chemical

principles. Further research is warranted to fully elucidate its physical, chemical, and biological

characteristics, which may open avenues for its application in drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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